N'-[(E)-(4-Methylphenyl)methylidene]-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide

• CAS No.: 1477482-50-0
• Product Name: N'-[(E)-(4-Methylphenyl)methylidene]-4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol
• IUPAC Name: N-[(E)-(4-methylphenyl)methylideneamino]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
• Standard InChI: InChI=1S/C16H18N4O/c1-11-6-8-12(9-7-11)10-17-20-16(21)15-13-4-2-3-5-14(13)18-19-15/h6-10H,2-5H2,1H3,(H,18,19)(H,20,21)/b17-10+
• Standard InChIKey: WKKLZIQHOXPLLZ-LICLKQGHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/NC(=O)C2=NNC3=C2CCCC3
• SMILES: CC1=CC=C(C=C1)C=NNC(=O)C2=NNC3=C2CCCC3
• Canonical SMILES: CC1=CC=C(C=C1)C=NNC(=O)C2=NNC3=C2CCCC3
• Appearance: Solid powder
• Description: Suprafenacine is a novel cell permeable selective inhibitor of cancer cell proliferation, binding microtubules at the colchicine-binding site and inhibiting polymerization, leading to G2/M cell cycle arrest and cell death via a mitochondria-mediated apoptotic pathway.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (1p-tolyl-meth-(E)-ylidene)hydrazide; suprafenacine
• Reference: 1: Choi BH, Chattopadhaya S, Thanh le N, Feng L, Nguyen QT, Lim CB, Harikishore A, Nanga RP, Bharatham N, Zhao Y, Liu X, Yoon HS. Suprafenacine, an indazole-hydrazide agent, targets cancer cells through microtubule destabilization. PLoS One. 2014 Oct 29;9(10):e110955. doi: 10.1371/journal.pone.0110955. eCollection 2014. PubMed PMID: 25354194; PubMed Central PMCID: PMC4212991.
• PubChem Compound: 6861947
• Last Modified: Nov 11 2021